Cas no 1352507-60-8 (3-(1-Methyl-pyrrolidin-2-yl)-pyridine-2-thiol)

• Product Name: 3-(1-Methyl-pyrrolidin-2-yl)-pyridine-2-thiol
• CAS No: 1352507-60-8
• MF: C₁₀H₁₄N₂S
• MW: 194.296560764313
• CID: 5188818
• Update Time: 2025-06-12

3-(1-Methyl-pyrrolidin-2-yl)-pyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1-Methyl-pyrrolidin-2-yl)-pyridine-2-thiol
• 2(1H)-Pyridinethione, 3-(1-methyl-2-pyrrolidinyl)-

• Inchi： 1S/C10H14N2S/c1-12-7-3-5-9(12)8-4-2-6-11-10(8)13/h2,4,6,9H,3,5,7H2,1H3,(H,11,13)
• InChI Key： GRSSQCPLESQWIT-UHFFFAOYSA-N
• SMILES： C1(=S)NC=CC=C1C1CCCN1C

Additional information on 3-(1-Methyl-pyrrolidin-2-yl)-pyridine-2-thiol

Comprehensive Overview of 3-(1-Methyl-pyrrolidin-2-yl)-pyridine-2-thiol (CAS No. 1352507-60-8)

3-(1-Methyl-pyrrolidin-2-yl)-pyridine-2-thiol, with the CAS number 1352507-60-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique molecular structure combining a pyrrolidine ring and a pyridine-thiol moiety, making it a versatile intermediate in drug discovery and material science. Researchers are particularly interested in its potential applications due to its structural similarity to bioactive molecules, which could lead to breakthroughs in therapeutic development.

The compound's chemical name and CAS registry number are critical identifiers for professionals searching for high-purity reagents or reference standards. Its molecular formula and structural features are often queried in databases like PubChem and SciFinder, reflecting its relevance in medicinal chemistry and catalysis. Recent trends show growing interest in heterocyclic compounds like this one, as they are pivotal in designing enzyme inhibitors and receptor modulators.

In the context of green chemistry, 3-(1-Methyl-pyrrolidin-2-yl)-pyridine-2-thiol is being explored for its role in sustainable synthesis methods. Laboratories are increasingly adopting eco-friendly solvents and catalytic systems to minimize environmental impact, and this compound's reactivity profile aligns with such initiatives. Additionally, its potential in metal-organic frameworks (MOFs) and coordination chemistry is a hot topic, as these areas intersect with energy storage and sensor technologies.

From a safety and handling perspective, proper storage conditions (e.g., under inert atmosphere or refrigeration) are frequently searched by users, emphasizing the need for stability data. While not classified as hazardous, its thiol group warrants precautions to avoid oxidation. Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed for characterization, as noted in peer-reviewed studies.

The compound's synthetic routes and derivatization potential are also widely discussed. For instance, modifications to the pyrrolidine nitrogen or pyridine ring can yield analogs with enhanced bioactivity. Such strategies are central to structure-activity relationship (SAR) studies, a trending focus in drug design forums and patent literature.

In summary, 3-(1-Methyl-pyrrolidin-2-yl)-pyridine-2-thiol (CAS 1352507-60-8) represents a compelling case study in modern chemistry, bridging academic research and industrial applications. Its multifaceted utility ensures continued relevance in scientific discourse, particularly amid rising demand for tailored molecular architectures and functional materials.